Cas no 2680534-58-9 (1-(5-Chloro-1,2,4-thiadiazol-3-yl)methanamine hydrochloride)

• Product Name: 1-(5-Chloro-1,2,4-thiadiazol-3-yl)methanamine hydrochloride
• CAS No: 2680534-58-9
• MF: C₃H₅Cl₂N₃S
• MW: 186.062896490097
• MDL: MFCD34183227
• CID: 5645904
• PubChem ID: 165939159
• Update Time: 2025-11-02

1-(5-Chloro-1,2,4-thiadiazol-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2680534-58-9
• 1-(5-chloro-1,2,4-thiadiazol-3-yl)methanamine hydrochloride
• EN300-28244410
• 1-(5-Chloro-1,2,4-thiadiazol-3-yl)methanamine hydrochloride

• MDL： MFCD34183227
• Inchi： 1S/C3H4ClN3S.ClH/c4-3-6-2(1-5)7-8-3;/h1,5H2;1H
• InChI Key： OTBASWZXMWLTNT-UHFFFAOYSA-N
• SMILES： ClC1=NC(CN)=NS1.Cl

Computed Properties

• Exact Mass: 184.9581237g/mol
• Monoisotopic Mass: 184.9581237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų

Additional information on 1-(5-Chloro-1,2,4-thiadiazol-3-yl)methanamine hydrochloride

Research Brief on 1-(5-Chloro-1,2,4-thiadiazol-3-yl)methanamine hydrochloride (CAS: 2680534-58-9): Recent Advances and Applications

1-(5-Chloro-1,2,4-thiadiazol-3-yl)methanamine hydrochloride (CAS: 2680534-58-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiadiazole core and chloro-substitution, has recently garnered attention due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of antimicrobial and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a key intermediate in the synthesis of thiadiazole-based inhibitors targeting bacterial enzymes. The researchers demonstrated that derivatives of 1-(5-Chloro-1,2,4-thiadiazol-3-yl)methanamine hydrochloride exhibited potent inhibitory activity against Escherichia coli and Staphylococcus aureus, with minimal cytotoxicity toward mammalian cells. These findings suggest its potential as a scaffold for developing new antibiotics to address the growing issue of antimicrobial resistance.

In addition to its antimicrobial properties, recent research has also investigated the compound's role in cancer therapy. A preprint article from BioRxiv (2024) reported that structurally modified analogs of 1-(5-Chloro-1,2,4-thiadiazol-3-yl)methanamine hydrochloride showed promising activity against certain cancer cell lines, including breast and lung cancer. The study employed computational docking and in vitro assays to elucidate the compound's mechanism of action, revealing its ability to interfere with key signaling pathways involved in tumor proliferation.

The synthetic accessibility of 1-(5-Chloro-1,2,4-thiadiazol-3-yl)methanamine hydrochloride has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, emphasizing its cost-effectiveness and high yield. This advancement is particularly relevant for industrial applications, where large-scale production of the compound is required for further drug development.

Despite these promising developments, challenges remain in fully harnessing the potential of 1-(5-Chloro-1,2,4-thiadiazol-3-yl)methanamine hydrochloride. For instance, its pharmacokinetic properties, such as solubility and metabolic stability, require further optimization to enhance its drug-like characteristics. Ongoing research is also exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation, broadening the scope of its applications.

In conclusion, 1-(5-Chloro-1,2,4-thiadiazol-3-yl)methanamine hydrochloride (CAS: 2680534-58-9) represents a promising chemical entity with diverse applications in pharmaceutical research. Its recent advancements in antimicrobial and anticancer research, coupled with improved synthetic methodologies, underscore its potential as a valuable tool in drug discovery. Future studies will likely focus on refining its biological activity and exploring novel derivatives to unlock its full therapeutic potential.